5,9,9-trimethyl-8-oxa-5,11-diazatetracyclo[8.7.0.02,7.012,17]heptadeca-1(10),12,14,16-tetraene

• CAS No.: 82420-17-5
• Molecular Formula: C17H22N2O
• Molecular Weight: 270.37 g/mol
• IUPAC Name: 5,9,9-trimethyl-8-oxa-5,11-diazatetracyclo[8.7.0.02,7.012,17]heptadeca-1(10),12,14,16-tetraene
• InChI: InChI=1S/C17H22N2O/c1-17(2)16-15(11-6-4-5-7-13(11)18-16)12-8-9-19(3)10-14(12)20-17/h4-7,12,14,18H,8-10H2,1-3H3
• InChI Key: OOCBOEDELGAYRA-UHFFFAOYSA-N
• Canonical SMILES: CC1(C2=C(C3CCN(CC3O1)C)C4=CC=CC=C4N2)C

Description

5,9,9-trimethyl-8-oxa-5,11-diazatetracyclo[87002,7012,17]heptadeca-1(10),12,14,16-tetraene is a complex organic compound characterized by its unique tetracyclic structure

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5,9,9-trimethyl-8-oxa-5,11-diazatetracyclo[8.7.0.02,7.012,17]heptadeca-1(10),12,14,16-tetraene typically involves multi-step organic reactions. One common approach is the cyclization of a suitable precursor under controlled conditions. The reaction conditions often include the use of specific catalysts and solvents to facilitate the formation of the tetracyclic structure.

Industrial Production Methods

Industrial production of this compound may involve optimized synthetic routes to ensure high yield and purity. This often includes the use of automated reactors and continuous flow systems to maintain consistent reaction conditions and minimize impurities.

Chemical Reactions Analysis

Types of Reactions

5,9,9-trimethyl-8-oxa-5,11-diazatetracyclo[8.7.0.02,7.012,17]heptadeca-1(10),12,14,16-tetraene can undergo various chemical reactions, including:

Oxidation: This compound can be oxidized using common oxidizing agents such as potassium permanganate or chromium trioxide.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride or sodium borohydride.

Substitution: Nucleophilic and electrophilic substitution reactions can occur, depending on the functional groups present on the compound.